Cas no 1805919-03-2 (Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805919-03-2
• MF: C₁₂H₁₃F₅N₂O₃
• MW: 328.235240697861
• CID: 4845059
• Update Time: 2025-05-24

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H13F5N2O3/c1-2-21-8(20)3-7-9(11(13)14)10(22-12(15,16)17)6(4-18)5-19-7/h5,11H,2-4,18H2,1H3
• InChI Key： KXZROOGEFFUFOM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CN=C1CC(=O)OCC)CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate, with the CAS number 1805919-03-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including an ethyl acetate moiety, an aminomethyl group, a difluoromethyl group, and a trifluoromethoxy group. These substituents contribute to its diverse chemical properties and potential applications.

The pyridine ring in Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate serves as a versatile scaffold for various chemical modifications. The presence of the ethyl acetate group at position 2 introduces ester functionality, which can participate in various reactions, including hydrolysis and transesterification. The aminomethyl group at position 5 adds nucleophilic character to the molecule, enhancing its reactivity in certain chemical transformations. Additionally, the difluoromethyl and trifluoromethoxy groups at positions 3 and 4, respectively, introduce electron-withdrawing effects, which can influence the electronic properties of the pyridine ring and modulate the compound's reactivity and stability.

Recent studies have highlighted the potential of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The compound's ability to undergo various substitution and addition reactions makes it an attractive candidate for drug design.

In terms of synthesis, several methods have been reported for the preparation of this compound. One common approach involves the Friedel-Crafts alkylation of pyridine derivatives with appropriate alkyl halides, followed by subsequent functionalization steps to introduce the desired substituents. Optimization of reaction conditions, such as temperature and catalyst selection, has been shown to significantly impact the yield and purity of the final product.

The unique combination of functional groups in Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate also lends itself to applications in materials science. For example, this compound has been investigated as a building block for advanced polymers and coatings with tailored properties. Its fluorinated substituents contribute to thermal stability and resistance to environmental degradation, making it suitable for high-performance materials.

From an environmental standpoint, understanding the fate and transport of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, though further research is needed to fully characterize its environmental behavior.

In conclusion, Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805919-03-2) is a multifaceted compound with promising applications across various scientific domains. Its complex structure provides a platform for innovative chemical transformations and material innovations. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.